LY2365109 hydrochloride LY2365109 hydrochloride LY2365109 is a potent and selective GlyT1 inhibitors with IC50 value of 15.8 nM.target: GlyT1[1]IC 50: 15.8 nM [1]In vivo: The reference for LY2365109 is 0.3 or 30 mg/kg by PO. LY2365109 appeared slightly more potent than ALX5407 over the dose-range tested on CSF levels of glycine in the ratLY2365109 can act to potentiate NMDA function in the PFC but also mediate sustained inhibition of GlyT1 transporters in caudal areas of the brain.[1] LY2365109 increased seizure thresholds in mice. Importantly, chronic seizures in the mouse model of TLE were robustly suppressed by systemic administration of the GlyT1 inhibitor LY2365109. [2]
Brand Name: Vulcanchem
CAS No.: 1779796-27-8
VCID: VC0003548
InChI:
SMILES:
Molecular Formula: C22H28ClNO5
Molecular Weight: 421.91

LY2365109 hydrochloride

CAS No.: 1779796-27-8

Inhibitors

VCID: VC0003548

Molecular Formula: C22H28ClNO5

Molecular Weight: 421.91

LY2365109 hydrochloride - 1779796-27-8

CAS No. 1779796-27-8
Product Name LY2365109 hydrochloride
Molecular Formula C22H28ClNO5
Molecular Weight 421.91
Description LY2365109 is a potent and selective GlyT1 inhibitors with IC50 value of 15.8 nM.target: GlyT1[1]IC 50: 15.8 nM [1]In vivo: The reference for LY2365109 is 0.3 or 30 mg/kg by PO. LY2365109 appeared slightly more potent than ALX5407 over the dose-range tested on CSF levels of glycine in the ratLY2365109 can act to potentiate NMDA function in the PFC but also mediate sustained inhibition of GlyT1 transporters in caudal areas of the brain.[1] LY2365109 increased seizure thresholds in mice. Importantly, chronic seizures in the mouse model of TLE were robustly suppressed by systemic administration of the GlyT1 inhibitor LY2365109. [2]
Reference [1]. Perry KW et al. Neurochemical and behavioral profiling of the selective GlyT1 inhibitors ALX5407 and LY2365109 indicate a preferential action in caudal vs. cortical brain areas. Neuropharmacology. 2008 Oct;55(5):743-54.

[2]. Shen HY et al. Glycine transporter 1 is a target for the treatment of epilepsy. Neuropharmacology. 2015 Dec;99:554-65.
Last Modified Aug 20 2021
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